Journal Name:Microchimica Acta
Journal ISSN:0026-3672
IF:6.408
Journal Website:https://www.springer.com/journal/604
Year of Origin:1937
Publisher:Springer Nature
Number of Articles Per Year:566
Publishing Cycle:月刊
OA or Not:Not
Microchimica Acta ( IF 6.408 ) Pub Date: 2023-07-21 , DOI:
10.1016/j.jhydrol.2023.129981
Weakly consolidated sandstone geothermal reservoirs (WCSGR) are widely distributed, highly developed and utilized, with tremendous potential to meet enormous energy needs. However, this kind of geothermal reservoir (GR) suffer from permeability damage during tailwater recharge, primarily due to particle blockage (PB). The exact impact of PB on the permeability of GRs during tailwater recharge remains unclear. Therefore, an experimental study investigating PB in WCSGR tailwater recharge was conducted, considering the comprehensive effects of multiple factors. The study aimed to understand the mechanism of PB and its effect on GR permeability by observing the migration of fluorescent particles in sandstone core. Through analysis of microsphere migration/blockage properties, theoretical calculations, and empirical criteria, the PB mechanism during tailwater recharge in weakly consolidated sandstone was revealed. A physical model of particle movement was developed to explain the permeability attenuation phenomena in the experimental cores, describing the occurrence and development process of PB in real recharge operations. Finally, the theoretical computation were integrated with the experimental findings, and the chemical and dynamic conditions of geothermal tailwater recharge in the WCSGR were optimized. This study provides theoretical guidance for further numerical simulations and field tests.
Microchimica Acta ( IF 6.408 ) Pub Date: 2023-07-19 , DOI:
10.1016/j.jhydrol.2023.129947
The freeze–thaw cycle over the surface seasonally frozen soil is an important soil hydrothermal dynamic process linking land surface processes and climatic changes in the cold regions. With the advancement of frozen soil hydrothermal dynamic studies and remote sensing technology, the simulation of frozen soil hydrological processes based on the distributed numerical model has become a hotspot to better understand the impact of frozen soil hydrothermal dynamics on the watershed hydrological processes in the cold regions over a large spatial scale. However, the quantitative analysis of the impact of seasonally frozen soil hydrothermal processes on watershed runoff at long-term time scales remained an unsolved issue in the field of frozen soil hydrology. Under the framework of the watershed distributed eco-hydrological model ESSI-3, a fully distributed frozen soil hydro-thermal processes integrated modeling system (FFIMS model) was established based on the coupled water and heat transferring mechanism for frozen soil hydro-thermal process simulations in the frozen surface or at a certain depth of a watershed. By coupling the FFIMS model with the distributed eco-hydrological model ESSI-3, the impacts of seasonally frozen soil hydrothermal processes on hydrological processes were investigated from the perspective of temporal-spatial domain with the simulated hydrothermal and hydrological processes for a long-term period from 2008 to 2016 over a watershed located in the cold region of Northeastern China. The results suggested that the soil freeze–thaw cycling posed different impacts with limited significance throughout the whole hydrological processes of the watershed in different seasons. Significant impacts on the hydrological processes were particularly observed in the thawing period of a year, when soil ice meltwater contributing to the discharge of the study watershed reached to about 35% in average in this period. ESSI-3 coupled with the FFIMS modelling system obviously improved the performance of the original ESSI-3 in cold region watershed simulations, and the averaged Nash efficiency coefficients obtained increased from almost 0 to 0.77 in the thawing period of a year. The study demonstrated the importance of application of spatially distributed numerical model with physical mechanism for seasonally frozen soil water and heat transfer process simulations.
Microchimica Acta ( IF 6.408 ) Pub Date: 2023-07-20 , DOI:
10.1016/j.jhydrol.2023.129967
The specific flood volume is an important criterion for assessing the performance of sewage networks. It has been shown that its value is greatly influenced by the layout of the sewers in the catchment area, which is usually expressed by a fractal dimension. Currently, only mechanistic models (such as SWMM) enable the determination of the impact of the layout of the sewers on flooding volume, but they require additional and robust calculations. In the presented study an integrated tool has been proposed that includes: a flooding volume simulator based on rainfall data, catchment and sewage network characteristics, sewers layout expressed by fractal dimension. A logistic model can be applied for fast flooding volume estimation as an alternative approach to SWMM, design and upgrade sewer layout even with limited access to data (spatial planning, architectural concepts, etc.). Using the random forest (RF) method, a likelihood function simulator was developed, which enabled the analysis of interactions and optimal selection of combinations of SWMM model parameters for calibration. It has been shown that the higher the fractal dimension and retention coefficient (the ratio of surface to sewer retention), the greater the influence of SWMM parameters on the specific flood volume.
Microchimica Acta ( IF 6.408 ) Pub Date: 2023-07-17 , DOI:
10.1016/j.jhydrol.2023.129960
Decades of economic growth in China were enabled by rapid industrialization with insufficient water quality controls. Previous studies have traced water pollution discharges or grey water footprint using the multi-regional input–output (MRIO) model. However, there is a research gap in understanding the relation between surface water pollutant concentrations and final consumption of local and external basins. Here, we present the first national analysis to map surface water quality degradation in watersheds embedded in China’s supply chains. To do this, we developed a basin-specific relationship between surface water pollution concentration and discharge, and combined it with the MRIO model to trace the water pollution of different basins through the trade of products and services. We find that ∼50% chemical oxygen demand (COD) and ∼46% ammonium nitrogen (NH4+-N) discharges from production processes can be traced to consumer demands beyond the basin where the pollution was initially released. 0.3–2.2 mg/L COD and 0.03–0.31 mg/L NH4+-N water quality degradation (the range indicates pollution concentration in different basins) can be attributed to final consumption of commodities from other basins in China. International consumers contributed to increased degradation of water quality (0.43 mg/L COD in Huai River Basin and 0.07 mg/L NH4+-N in Hai River Basin). High pollution concentrations were often concentrated in dry North China, because water scarce basins in this region are more susceptible to human pollution loadings. Basins outsourcing water pollution were mainly developed economies that outsourced production and subsequent water quality impairments to other basins. This study highlights the interactions between water quality and supply chains.
Microchimica Acta ( IF 6.408 ) Pub Date: 2023-07-24 , DOI:
10.1016/j.jhydrol.2023.129989
According to the principle of stationary action, water vertically infiltrates unsaturated soils along an infiltration-duration extremum path with linear deviation. The solution of the Euler–Lagrange equation with appropriate boundary conditions yields a linear relationship between the moisture diffusion function and the ratio of the spatial location to the wetting front distance. By integrating the law of mass conservation at the boundary, the temporal evolution of the wetting front is implicitly derived. A linear term is introduced to compensate for the deviation in calculating the position of the wetting front owing to the Taylor series approximation. Based on the representation of the diffusion function in relation to the boundary diffusivity, the spatial location and the position of the wetting front, a direct way to determine hydraulic conductivity is presented. Unlike existing methods, the proposed approach involves fewer hypotheses and is more theoretically robust. Moreover, the material parameters in the proposed approach have a clear physical meaning and can be explicitly determined. Using the Brooks–Corey hydraulic function, the evolution and distribution characteristics of the water content are explicitly determined, while the advancing wetting front is implicitly represented. The results of the proposed solution for different types of soil are in agreement with these numerical and analytical solutions.
Microchimica Acta ( IF 6.408 ) Pub Date: 2023-07-22 , DOI:
10.1016/j.jhydrol.2023.129977
Accurate prediction of river runoff is of great significance for water resources management, flood prevention and mitigation. The causes of runoff are complex and the mechanisms behind them are difficult to grasp. Building a data-driven deep learning model for runoff prediction is an effective solution. To achieve the fusion of multi-source information, prediction accuracy and wide applicability, a hybrid model based on CNN-LSTM & GRU-ISSA is proposed in this study. In this paper, meteorological data, hydrological data and runoff data are selected and the maximum information coefficient (MIC) is used to calculate the relationship between each variable and runoff in order to reduce the dimensionality of the data. A convolutional neural network (CNN) is used to extract features of the long time series of runoff and a long short-term memory network (LSTM) is used for the prediction of the long time series of runoff. A gated recurrent unit (GRU) is also used for the short time series prediction of runoff. In order to extract the advantages of both prediction models, an adaptive weighting module (AWM) is proposed to dynamically learn the outputs of both models and combine them into the final prediction results. To be able to solve the selection of model hyperparameters, we use the improved sparrow search algorithm (ISSA). This algorithm introduces two improvement points, Lévy Flight and Sine Cosine Algorithm, based on the Sparrow Search Algorithm (SSA), to achieve fast convergence of the algorithm with better global optimal solutions. The proposed model was validated using watersheds with different runoff ranges, e.g., in the Bailong River watershed, the NSE value was 0.90 and the RMSE value was 2.17. The results showed that the proposed model significantly outperformed the other baseline models.
Microchimica Acta ( IF 6.408 ) Pub Date: 2023-07-24 , DOI:
10.1016/j.jhydrol.2023.129992
Classical calibration methods in hydrology typically rely on a single cost function computed on long-term streamflow series. Even when hydrological models achieve acceptable scores in NSE and KGE, imbalances can still arise between overall model performance and its ability to simulate flood events, particularly flash floods. Multi-scale signatures, which refer to hydrological signatures computed at different temporal and/or spatial scales, and distributed flood modeling, which accounts for spatial variability in input variables and model parameters, are important concepts in hydrological modeling. In this study, the potential of using multi-scale signatures is explored to enhance multi-criteria calibration methods for spatially distributed flood modeling, which remains considerable challenges. We present a novel signatures and sensitivity-based calibration approach implemented into a variational data assimilation algorithm capable to deal with high dimensional spatially distributed hydrological optimization problems. It is tested on 141 flash flood pronecatchments mostly located in the French Mediterranean region. Our approach involves computing several signatures, including flood event signatures, using an automated flood segmentation algorithm. We select suitable signatures for constraining the model based on their global sensitivity with the input parameters through global signature-based sensitivity analysis (GSSA). We then perform two multi-criteria calibration strategies using the selected signatures, including a single-objective optimization approach, which transforms the multi-criteria problem into a single-objective function, and a multi-objective optimization approach, which uses a simple additive weighting method to select an optimal solution from the Pareto set. Our results show significant improvements in both calibration and temporal validation metrics, especially for flood signatures, demonstrating the robustness and delicacy of our signatures-based calibration framework for enhancing flash flood forecasting systems.
Microchimica Acta ( IF 6.408 ) Pub Date: 2023-07-20 , DOI:
10.1016/j.jhydrol.2023.129974
Floods are considered the most destructive natural catastrophes on the planet; therefore, studying their dynamics in the context of each region is a fundamental pillar of society. A very popular tool for studying the degree of threat is physics-based modeling using 2D models. It is imperative to include physical, hydrological, and anthropogenic variables in flood modeling approaches. The reviewed literature did not develop a methodology or strategy to facilitate this process. Based on this reason, it was considered for Riohacha, a coastal city in northern Colombia. A survey was conducted to determine social, economic, and flood depth variables during extreme events. Twenty socio-hydrological variables were obtained from the survey analysis using Kruskal–Wallis and multiple correspondence analysis (MCA) tests. Flood depth was the response variable used to select the socio-hydrological variables, among which the following stood out: age of the house, internal slope, toilet overflow, proximity to a wetland, paved road, raft area, and slope of the soil in front of the house. An iterative process supported by a Support Vector Machine (SVM) dummy was used to determine the appropriate combination of parameters and optimize the calibration process of the TELEMAC-2D hydrodynamic model. The curve number (CN) and Manning friction coefficient were used as calibration parameters. The optimization process was performed by entering the dummy SVM into the socio-hydrological variables CN and Manning's n to test up to 20,000 possible combinations of the parameters and evaluate the mean absolute error (MAE), mean error (ME), absolute relative error (RAE), root mean square error (RMSE), and inertia root mean squared error (IRMSE). The best combination of parameters to simulate an extreme flood event and determine the metrics with the observed and simulated flood depths was entered into TELEMAC-2D. This paper presents a methodological proposal for optimizing the calibration process of physics-based flood models (traditional method), considering socio-hydrological variables, to articulate it as a new step in the modeling protocol. In the traditional simulation, an RMSE of 0.48 m, MAE of 0.37 m, and IRMSE of 1.37 m are obtained, which decrease to 0.33 m, 0.27 m, and 0.92 m, respectively, when the socio-hydrological variables are included. Contrary to the previous metrics, the ME improves slightly from 0.15 m with the traditional method to 0.17 m when the socio-hydrological variables are included. These results can be improved using a digital terrain model (DTM) that more realistically represents the complexity of the urban fabric. With only 7 iterative processes, the model calibration was optimized using only seven iterative processes. Therefore, the proposed methodology was established as a tool for optimizing the flood modeling processes.
Microchimica Acta ( IF 6.408 ) Pub Date: 2023-07-20 , DOI:
10.1016/j.jhydrol.2023.129940
Long-term gridded climate data, NASA Prediction of Worldwide Energy Resources (NASA POWER) and the fifth generation of European ReAnalysis Land Component (ERA5-Land), are important alternatives to gauges, but their effectiveness in capturing tropical precipitation and temperature extremes has not been thoroughly studied. Therefore, this study aims to evaluate the performance of NASA POWER and ERA5-Land over the Kelantan River Basin from 1981 to 2020 with 19 gauges in the aspects of climatology characteristics, overall assessment, precipitation detection capability, probability distribution function (PDF), extreme indices calculation, and the 2014–2015 flood. The important findings are as follows: (1) NASA POWER and ERA5-Land are able to reasonably capture the climatology patterns of precipitation, maximum, and minimum temperatures, with the latter performing slightly better; (2) Both products have a better correlation with gauges over coastal regions than inland mountainous regions, but they tend to underestimate precipitation and maximum temperature and overestimate minimum temperature; (3) With high POD values and moderate FAR and CSI values, they are able to detect precipitation days more effectively than non-precipitation days; (4) The PDF assessment reveals that both products overestimate moderate precipitation (1–20 mm/day) and underestimate no/tiny (0–1 mm/day), heavy (20–50 mm/day), and violent (greater than50 mm/day) precipitation; (5) With the exception of CWD and R10mm, both products tend to significantly underestimate most of the precipitation extreme indices, while a better correlation with gauges can be found in the calculations of CDD, R10mm, R20mm, TXx, and TNn; (6) Both products have a higher correlation and a better precipitation detection ability during the 2014–2015 flood, but they significantly underestimate the amount of precipitation. The findings show that NASA POWER and ERA5-Land offer valuable climate information for locations without gauges, but it is recommended to apply bias correction prior to applying them in this tropical basin.
Microchimica Acta ( IF 6.408 ) Pub Date: 2023-07-17 , DOI:
10.1016/j.jhydrol.2023.129952
Approaches based on Geographic Information Systems (GISs) are the most common and influential methods in identifying and mapping Groundwater Potential Zones (GWPZ). Moreover, employing Machine Learning (ML) algorithms in modeling the influencing parameters on GWPZ can improve the performance of these models. Therefore, the present study aims to assess the efficiency of ML methods, including Logistic Regression (LR), Random Forest (RF), Support Vector Machine (SVM), and Extreme Gradient Boost (XGB) models, along with influencing factors on GWPZ in GIS environment. Hence, the Tehran-Karaj plain in Iran, with approximately 5156 km2 area and relatively diverse elevations (818 to 4374 m), including flat and mountainous areas, was selected as the study area. Information from 105 wells was collected and divided into 75% for training and 25% for validation of the models. The effects of twelve parameters were investigated in three categories: topography, hydrology, and vegetation/geology (four parameters for each item). Moreover, LR, RF, SVM, and XGB models were applied to calculate the scores of each influential factor and create maps of GWPZ for the study area. Results of assessing the accuracy of GWPZ methods using the Receiver Operating Characteristic curve (ROC) revealed that the highest Area Under the Curve (AUC) value (89%) was obtained for the XGB model compared to RF, LR, and SVM models (with values of 87.4, 76, and 75.3%, respectively). Moreover, XGB and RF show higher Kappa coefficient values, with the values of 80% and 65%, respectively. This indicated the tree-based models' high performance (i.e., XGB and RF) compared to other models. Model outputs also demonstrated that topographic parameters (i.e., altitude levels and slope) strongly influenced the GWPZ predictions of the used models in the study area. In general, results indicated the high performance of ML algorithms and GIS for identifying GWPZ.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
化学2区 | CHEMISTRY, ANALYTICAL 分析化学2区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
31.90 | 66 | Science Citation Index Science Citation Index Expanded | Not |
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